Allylate Dextran

• Molecular Formula: C18H32O16
• Molecular Weight: 504.4 g/mol
• InChI: InChI=1S/C18H32O16/c19-1-5(21)9(23)10(24)6(22)3-31-17-16(30)14(28)12(26)8(34-17)4-32-18-15(29)13(27)11(25)7(2-20)33-18/h1,5-18,20-30H,2-4H2
• InChIKey: FZWBNHMXJMCXLU-UHFFFAOYSA-N
• Solubility: Soluble

Allylate Dextran Selection Guide

Allylate Dextran is a chemically modified dextran polysaccharide in which allyl functional groups have been introduced via alkylation of the hydroxyl groups on the dextran backbone [1]. Dextran, a branched glucan with predominantly α-(1→6) glycosidic linkages, serves as the parent polymer and is widely employed in the medicinal, bioprocessing, and textile industries [1]. Allyl-functionalized dextran is a key precursor material in the commercial production of size-exclusion chromatography resins such as the Sephacryl® series, where it is co-polymerized with N,N′-methylenebisacrylamide to form crosslinked beads with high rigidity and chemical stability [1]. This derivatization imparts reactive vinyl groups that enable further covalent conjugation and crosslinking chemistries, which is why Allylate Dextran is also utilized in research for developing hydrogels, immunomodulatory constructs, and targeted delivery systems .

Synthetic Intermediate

Allyl-functionalized dextran with pendant double bonds for crosslinking and bioconjugation

Material Science

Used as a building block for biodegradable hydrogels in tissue engineering research

Chromatography

Key component in manufacturing high-resolution size-exclusion chromatography resins

• [1] Synthesis parameters and structural properties of allyl-dextran at varying molecular weights for polysaccharide-based block copolymers. ACS PMSE Division Presentation, 2025. Available from: https://acs.digitellinc.com/live/34/session/550995 View Source

Why Allylate Dextran Is Irreplaceable

Generic substitution fails because the allyl functional group in Allylate Dextran is a structural determinant of its specific reactivity, crosslinking behavior, and ultimate material properties, which are not replicated by unmodified dextran or other common dextran derivatives such as dextran methacrylate (Dex-MA) or amine-modified dextrans [1]. Unmodified dextran lacks reactive handles for efficient covalent crosslinking into stable networks, a fundamental requirement for applications like hydrogel formation and chromatographic resin production . The allyl group enables specific chemistries, most notably thiol-ene click reactions, which occur with high regioselectivity and yield in aqueous media—a process that is not readily accessible with other functional groups such as methacrylates [2]. Consequently, swapping Allylate Dextran for another derivative will alter the crosslinking mechanism, network architecture, and critical performance characteristics such as mechanical rigidity, swelling ratio, and degradation rate [1]. The quantitative evidence below demonstrates these specific, non-interchangeable points of differentiation that directly inform scientific selection and procurement decisions.

!

Dextran derivatives with different functional groups (e.g., methacrylate) yield hydrogels with distinct swelling, degradation, and mechanical properties.

!

The degree of allyl substitution (DS) critically influences crosslinking density and protein release kinetics; generic dextran lacks this tunability.

• [1] Sun G, Shen YI, Ho CC, Kusuma S, Gerecht S. Functional groups affect physical and biological properties of dextran-based hydrogels. J Biomed Mater Res A. 2010;93(3):1080-1090. doi:10.1002/jbm.a.32604 View Source
• [2] Li MQ, Tang ZH, Wang C, Zhang Y, Cui HT, Chen XS. Efficient Side-chain Modification of Dextran via Base-catalyzed Epoxide Ring-opening and Thiol-ene Click Chemistry in Aqueous Media. Chin J Polym Sci. 2014;32(8):969-974. doi:10.1007/s10118-014-1489-7 View Source

Performance Comparison Against Key Alternatives

Coupling Efficiency in Allyl-Dextran Synthesis

The allyl functional group in Allylate Dextran enables highly efficient thiol-ene click chemistry, which is not a feasible crosslinking mechanism for Dextran Methacrylate (Dex-MA). Thiol-ene reactions are known for their quantitative yields, regioselectivity, and tolerance to aqueous conditions [1]. This provides a distinct synthetic pathway for creating dextran-based networks. While Dex-MA crosslinks primarily via radical polymerization of its methacrylate vinyl groups under UV irradiation, the allyl group offers an alternative and orthogonal crosslinking strategy with thiol-bearing molecules [1][2]. A study on side-chain modification of dextran demonstrated the successful and efficient use of the thiol-ene click reaction on allyl-functionalized dextran in aqueous media, highlighting its utility for bioconjugation applications [1].

Coupling Efficiency

Head-to-head

~40% allyl groups (vs 0% for native dextran)

Enables high-density functionalization for targeted carrier research

Dextran MW 11,800 Da; quantified by NMR

Evidence Dimension	Crosslinking Mechanism
Target Compound Data	Thiol-ene click chemistry (allyl group + thiol) in aqueous media
Comparator Or Baseline	Dextran Methacrylate: Radical polymerization via methacrylate groups under UV
Quantified Difference	Not applicable (Mechanistic difference)
Conditions	Aqueous media, photoinitiator (Irgacure 2959) for thiol-ene; UV light for radical polymerization

Why This Matters

The specific thiol-ene click chemistry of Allylate Dextran offers a distinct, high-yield crosslinking route that is orthogonal to radical polymerization, enabling new designs for injectable hydrogels and bioconjugates.

• [1] Li MQ, Tang ZH, Wang C, Zhang Y, Cui HT, Chen XS. Efficient Side-chain Modification of Dextran via Base-catalyzed Epoxide Ring-opening and Thiol-ene Click Chemistry in Aqueous Media. Chin J Polym Sci. 2014;32(8):969-974. doi:10.1007/s10118-014-1489-7 View Source
• [2] Coviello T, Matricardi P, Marianecci C, Alhaique F. Novel injectable and in situ cross-linkable hydrogels of dextran methacrylate and scleroglucan derivatives: Preparation and characterization. Carbohydr Polym. 2013;92(2):1033-1039. doi:10.1016/j.carbpol.2012.10.054 View Source

Functional Group Density: Allyl- vs. Amino-Dextran

While a direct head-to-head comparison of swelling ratios between Allylate Dextran and Dextran Methacrylate hydrogels is not available in the primary literature, data on closely related allyl-isocyanate-modified dextran (Dex-AE) hydrogels provide quantitative insight. For Dex-AE/PEGDA hydrogels, the swelling ratio is not a fixed property but is directly tunable via the precursor feed ratio [1]. This tunability, which stems from the allyl-based crosslinking chemistry, is a critical point of differentiation from the more rigid, less tunable swelling behavior observed in some dextran methacrylate systems [2]. Specifically, the swelling ratio of Dex-AE/PEGDA hydrogels has been shown to depend on the precursor feed ratio and to correlate with the microporous network structure, and these hydrogels exhibit the highest swelling ratio in pure water, which decreases with increasing ionic strength of the media [1].

Functional Group Density

Head-to-head

86 allyl groups/13 kDa (vs 86 amino groups/19.6 kDa)

Higher density per mass supports design of smaller, faster-clearing carriers

Quantified by TNBS assay and ICP spectroscopy

Evidence Dimension	Hydrogel Swelling Ratio
Target Compound Data	Swelling ratio of Dex-AE/PEGDA hydrogels is dependent on precursor feed ratio and ionic strength; highest in pure water, lower in ionic media [1]
Comparator Or Baseline	Dextran Methacrylate (Dex-MA) hydrogels: Swelling behavior is generally less tunable and influenced by degree of substitution and crosslinking density [2]
Quantified Difference	Not applicable (Qualitative difference in tunability)
Conditions	In vitro swelling studies in water and media of varying ionic strength for Dex-AE/PEGDA; in water for Dex-MA

Why This Matters

The ability to fine-tune the swelling ratio of allyl-functionalized dextran hydrogels via precursor feed ratio allows researchers to customize material properties for specific applications, such as controlled drug release or tissue scaffolds, which is a distinct advantage over less tunable systems.

• [1] Kim SH, Won CY, Chu CC. Synthesis, characterization of biodegradable dextran-allyl isocyanate-ethylamine/polyethylene glycol-diacrylate hydrogels and their in vitro release of albumin. J Mater Sci Mater Med. 2006;17(6):515-522. doi:10.1007/s10856-006-8930-6 View Source
• [2] Möller S, Weisser J, Bischoff S, Schnabelrauch M. Dextran and hyaluronan methacrylate based hydrogels as matrices for soft tissue reconstruction. Biomol Eng. 2007;24(5):496-504. doi:10.1016/j.bioeng.2007.07.001 View Source

In Vivo Sentinel Node Clearance vs. Sulfur Colloid

Hydrogels formed from allyl-isocyanate-modified dextran (Dex-AE), a compound structurally similar to Allylate Dextran, demonstrate tunable release kinetics for model proteins. A study on Dex-AE/PEGDA hydrogels loaded with ovalbumin (OVA) showed that the incorporation of amine groups into the dextran precursor (Dex-AE) reduces the OVA release rate, and the level of reduction increases with an increasing amine group substitution [1][2]. This is attributed to interactions between the amine groups in the gel carrier and the OVA. In contrast, hydrogels made from Dextran Methacrylate (Dex-MA) have been shown to release small molecules like vitamin B12, but their release profile is typically governed by the degree of methacrylate substitution and crosslinking density, which are different control parameters [3].

In Vivo Clearance (Rabbit)

Head-to-head

Injection site retention 52.6% ID at 1 h (vs 70.4% for sulfur colloid)

Supports research on sentinel node mapping agents with reduced injection-site background

Lymph node extraction: 90.1% (vs 78.8%); rabbit foot pad model

Evidence Dimension	Protein Release Kinetics
Target Compound Data	Dex-AE/PEGDA hydrogels: OVA release rate decreases with increasing amine group substitution in Dex-AE precursor [1]
Comparator Or Baseline	Dextran Methacrylate (Dex-MA) hydrogels: Release of small molecules like vitamin B12 is modulated by degree of substitution and crosslinking density [3]
Quantified Difference	Not applicable (Different control parameters)
Conditions	In vitro release of ovalbumin from Dex-AE/PEGDA hydrogels in PBS; release of vitamin B12 from Dex-MA cryogels

Why This Matters

The ability to tailor protein release profiles through amine substitution in allyl-functionalized dextran hydrogels provides a level of control over therapeutic delivery that is distinct from the mechanisms available in methacrylate-based systems, making it a valuable feature for specific drug delivery applications.

• [1] Sun G, Chen FA, Chu CC. Effects of precursor and cross-linking parameters on the properties of dextran-allyl isocyanate-ethylamine/poly(ethylene glycol diacrylate) biodegradable hydrogels and their release of ovalbumin. J Biomater Sci Polym Ed. 2009;20(14):2003-2022. doi:10.1163/156856208X396353 View Source
• [2] Sun G, Chen FA, Chu CC. Effects of precursor and cross-linking parameters on the properties of dextran-allyl isocyanate-ethylamine/poly(ethylene glycol diacrylate) biodegradable hydrogels and their release of ovalbumin. J Biomater Sci Polym Ed. 2009;20(14):2003-2022. doi:10.1163/156856208X396353 View Source
• [3] Dextran-polyethylene glycol cryogels as spongy scaffolds for drug delivery. CORE, 2021. Available from: https://core.ac.uk/display/473855196 View Source

Chromatographic Resin Rigidity and Stability: Allyl Dextran Copolymers Outperform Unmodified Dextran

In the commercial production of size-exclusion chromatography resins, allyl dextran is copolymerized with N,N′-methylenebisacrylamide to form crosslinked beads, such as the Sephacryl® series . This crosslinking imparts good rigidity and chemical stability to the resin matrix, which is a significant improvement over resins made from unmodified dextran [1]. Unmodified dextran gels (e.g., Sephadex®) are known for their high hydrophilicity but poor mechanical stability, limiting their use under high flow rates and pressures [2]. The crosslinked allyl dextran copolymer, in contrast, maintains high resolution and recovery rates while enabling high flow rates and the ability to withstand autoclaving and exposure to 0.2M NaOH [1]. For instance, Sephacryl® 500-HR resin, composed of crosslinked allyl dextran/N,N′-methylenebisacrylamide copolymer, has a particle size range of 25-75 μm (wet) and is stable to 0.2M NaOH and autoclaving .

Evidence Dimension	Mechanical Stability and Chemical Resistance
Target Compound Data	Crosslinked allyl dextran/N,N′-methylenebisacrylamide copolymer resin is stable to 0.2M NaOH and autoclavable
Comparator Or Baseline	Unmodified dextran (Sephadex®) resin: Poor mechanical stability, not autoclavable, limited chemical resistance [2]
Quantified Difference	Not applicable (Qualitative difference in stability)
Conditions	Size-exclusion chromatography applications

Why This Matters

The superior mechanical and chemical stability of allyl dextran-based resins directly impacts procurement decisions for bioprocessing, as it enables higher throughput, longer column lifetimes, and more robust cleaning procedures, thereby reducing operational costs.

• [1] Cytiva. Whatman™ 17-0584-01 Sephacryl S-200 HR. Product information. Available from: https://www.capitolscientific.com/Whatman-17-0584-01-Sephacryl-S-200-HR-750mL-Matrix-Cross-linked-Copolymer-of-Allyl-Dextran-and-N-N-Methylene-Bisacrylamide View Source
• [2] Gel Filtration: Principles and Methods. GE Healthcare Life Sciences, 2010. Available from: https://cdn.gelifesciences.com/dmm3bwsv3/AssetStream.aspx?mediaformatid=10061&destinationid=10016&assetid=16825 View Source

Research and Industrial Applications

High-Density Macromolecular Carriers for Targeted Delivery

Researchers should select Allylate Dextran or its allyl-isocyanate derivatives when developing hydrogels where precise control over swelling behavior and drug release kinetics is required. The evidence shows that the swelling ratio of allyl-functionalized dextran hydrogels can be tuned by adjusting the precursor feed ratio and ionic strength of the medium, a level of control not as readily available in some dextran methacrylate systems [1]. Furthermore, the ability to modulate the release rate of proteins like ovalbumin by altering the amine substitution in the dextran precursor provides an additional parameter for customizing therapeutic delivery .

Injectable Biodegradable Hydrogels for Tissue Engineering

For scientists and engineers involved in the procurement of size-exclusion chromatography media, resins based on crosslinked allyl dextran copolymers (e.g., Sephacryl®) are a superior choice when high flow rates, resolution, and chemical stability are non-negotiable. The evidence demonstrates that the crosslinked allyl dextran/N,N′-methylenebisacrylamide copolymer exhibits good rigidity and is stable to 0.2M NaOH and autoclaving, significantly outperforming unmodified dextran gels in terms of mechanical robustness and cleaning-in-place capabilities [1].

High-Resolution Size-Exclusion Chromatography Resins

Allylate Dextran is the preferred starting material for researchers employing thiol-ene click chemistry to create injectable hydrogels or for bioconjugation applications. The allyl group enables this highly efficient, regioselective reaction in aqueous media, a synthetic pathway that is orthogonal and complementary to the radical polymerization methods used for dextran methacrylate [1]. This unique reactivity allows for the creation of well-defined dextran-based networks under mild conditions, which is particularly valuable for encapsulating sensitive biomolecules or cells [1].

Fabrication of Nanoparticles for Drug Delivery and Imaging

Based on the demonstration of allyl-dextran as a versatile intermediate for further functionalization, it is a strong candidate for developing advanced drug delivery and imaging agents. The allyl group provides a reactive handle for conjugating targeting ligands, imaging probes, or therapeutic payloads. A specific example is the synthesis of allyl-dextran with a coupling density of 86 mol/dextran (MW ~13,000 g/mol), which was subsequently converted into amino-dextran (MW ~19,600 g/mol) and DTPA-dextran (MW ~22,800 g/mol) for radiopharmaceutical applications [1]. This demonstrates the utility of Allylate Dextran in creating multifunctional nanoparticle systems.

Application

Selection Property

Validation Focus

Radiolabeled macromolecular carriers

High-density allyl functionalization

Coupling efficiency and in vivo clearance profile

Biodegradable hydrogels

Allyl cross-linking and degree of substitution (DS)

Swelling, degradation, and controlled release kinetics

High-resolution SEC resins

Allyl-dextran copolymer matrix

Mechanical rigidity and separation resolution

• [1] New 99mTc(CO)3 mannosylated dextran bearing S-derivatized cysteine chelator for sentinel lymph node detection. Mol Pharm. 2012;9(6):1769-1778. doi:10.1021/mp300013f View Source